Cas no 3529-57-5 (2,1,3-Benzothiadiazole-4-carboxylic Acid)

2,1,3-Benzothiadiazole-4-carboxylic Acid structure
3529-57-5 structure
Product Name:2,1,3-Benzothiadiazole-4-carboxylic Acid
CAS No:3529-57-5
MF:C7H4N2O2S
MW:180.183859825134
MDL:MFCD05664666
CID:295945
PubChem ID:2795202
Update Time:2025-09-23

2,1,3-Benzothiadiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzo[c][1,2,5]thiadiazole-4-carboxylic acid
    • 2,1,3-Benzothiadiazole-4-carboxylic acid
    • 4-Carboxybenzo-2,1,3-thiadiazole
    • benzo[1,2,5]thiadiazole-4-carboxylic acid
    • SCHEMBL1338456
    • ZGDGZMOKXTUMEV-UHFFFAOYSA-N
    • 3529-57-5
    • 2,1,3-Benzothiadiazole-2-SIV-4-carboxylicacid
    • J-519716
    • A874649
    • Z1201623175
    • 118514-40-2
    • FT-0760081
    • Thiomorpholine-1.1-dioxide hydrochloride
    • SDCCGMLS-0065943.P001
    • AS-31405
    • MFCD05664666
    • 2,1,3-benzothiadiazole-4-carboxylic acid, AldrichCPR
    • DTXSID50383577
    • AKOS006343719
    • Benzo[c][1,2,5]thiadiazole-4-carboxylicAcid
    • SY039597
    • 1,2,3-Benzothiadiazole-4-carboxylic acid
    • EN300-220604
    • BDBM50212341
    • CHEMBL5287718
    • DB-004746
    • 2,1,3-Benzothiadiazole-4-carboxylic Acid
    • MDL: MFCD05664666
    • Inchi: 1S/C7H4N2O2S/c10-7(11)4-2-1-3-5-6(4)9-12-8-5/h1-3H,(H,10,11)
    • InChI Key: ZGDGZMOKXTUMEV-UHFFFAOYSA-N
    • SMILES: S1N=C2C=CC=C(C(=O)O)C2=N1

Computed Properties

  • Exact Mass: 179.99900
  • Monoisotopic Mass: 179.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 91.3A^2

Experimental Properties

  • Density: 1.608
  • Melting Point: 145.5°C
  • Boiling Point: 368.748℃/760mmHg
  • Flash Point: 176.8°C
  • Refractive Index: 1.749
  • PSA: 91.32000
  • LogP: 1.38950

2,1,3-Benzothiadiazole-4-carboxylic Acid Security Information

  • Hazard Category Code: 41-36/37/38
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39

2,1,3-Benzothiadiazole-4-carboxylic Acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,1,3-Benzothiadiazole-4-carboxylic Acid Pricemore >>

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